2-Methoxybenzylmagnesium chloride
Overview
Description
2-Methoxybenzylmagnesium chloride is a Grignard reagent used in organic synthesis . It is involved in the synthesis of (-)-Chamobtusin A and is also used in the preparation of molybdenum and tungsten Alkylidene complexes having a tert-butylimido ligand .
Synthesis Analysis
While specific synthesis methods for this compound were not found in the search results, it is known that Grignard reagents like this are typically synthesized by reacting an organohalide with magnesium in an ether solution .
Molecular Structure Analysis
The linear formula for this compound is CH3OC6H4CH2MgCl . Its molecular weight is 180.91 .
Chemical Reactions Analysis
As a Grignard reagent, this compound is used in various organic synthesis reactions . It is involved in the synthesis of (-)-Chamobtusin A and is also used in the preparation of molybdenum and tungsten Alkylidene complexes having a tert-butylimido ligand .
Physical And Chemical Properties Analysis
This compound has a concentration of 0.25 M in THF . Its boiling point is 65 °C and it has a density of 0.910 g/mL at 25 °C .
Scientific Research Applications
Grignard Reactions and Synthesis Applications
Synthesis of Complex Molecules : 2-Methoxybenzylmagnesium chloride is utilized in Grignard reactions for synthesizing complex organic molecules. For example, it was used in the synthesis of a compound with potential as an intermediate for further chemical transformations, demonstrating the creation of chiral centers and the formation of intramolecular hydrogen bonds among benzene groups Q. Yin & Wenqin Zhang (2002).
Halogen-Metal Exchange Reaction : Another application is in the halogen–metal exchange reaction, a modern method for preparing Grignard and organolithium reagents. This approach demonstrates the preparation of Grignard reagents bearing reactive functionalities that are crucial in synthetic chemistry B. Snider (2015).
Nickel-Catalyzed Cross-Coupling : The nickel-catalyzed cross-coupling of methoxyarenes with alkylmagnesium halides, where a methoxy group is eliminated, is another significant application. This method allows for the introduction of a wide range of alkyl groups, highlighting the chemical's versatility in synthetic strategies Mamoru Tobisu et al. (2016).
Total Synthesis of Natural Products : It is also used in the total synthesis of natural products, such as (+)-Totarol and (+)-Podototarin, showcasing its role in creating complex natural molecules through a series of transformations Takashi Matsumoto & Akira Suetsugu (1979).
Catalytic Applications and Material Science
Selective Cleavage of Protecting Groups : The selective and efficient method for unmasking p-methoxybenzyl (PMB) ethers and esters using zirconium(IV) chloride as a catalyst illustrates its utility in sensitive deprotection reactions in organic synthesis G. Sharma et al. (2003).
Initiators in Polymerization : The chemical serves as an initiator in the polymerization of various monomers, demonstrating its importance in the creation of polymers with specific structural and functional properties K. Hatada et al. (1986).
Safety and Hazards
2-Methoxybenzylmagnesium chloride is considered hazardous. It is highly flammable and harmful if swallowed. It causes severe skin burns and eye damage, may cause respiratory irritation, and may cause drowsiness or dizziness. It is also suspected of causing cancer . It should be stored locked up in a well-ventilated place and kept tightly closed .
Mechanism of Action
Grignard reagents like 2-Methoxybenzylmagnesium chloride are highly reactive and can react with a variety of functional groups. The specific targets and mode of action would depend on the particular reaction conditions and the other reactants present .
The action environment for Grignard reagents like this compound typically involves anhydrous (water-free) and inert conditions, as these reagents are highly reactive and can be quenched by water or oxygen .
properties
IUPAC Name |
magnesium;1-methanidyl-2-methoxybenzene;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9O.ClH.Mg/c1-7-5-3-4-6-8(7)9-2;;/h3-6H,1H2,2H3;1H;/q-1;;+2/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCNUBJUSQCADGU-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1[CH2-].[Mg+2].[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClMgO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.91 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
480438-46-8 |
Source
|
| Record name | 480438-46-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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